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Compound of Interest

Compound Name: 8-Bromoadenosine

Cat. No.: B559644 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds like 8-Bromoadenosine are paramount to

ensuring laboratory safety and environmental compliance. This guide provides a clear, step-by-

step process for the safe disposal of 8-Bromoadenosine, aligning with standard laboratory

safety protocols and regulatory considerations.

Understanding the Compound: Key Safety Data
8-Bromoadenosine is a halogenated adenosine derivative. While Safety Data Sheets (SDS)

from various suppliers may differ slightly in presentation, the core safety and handling

information remains consistent. It is typically supplied as a light cream or white powder.[1][2][3]

Key physical and chemical properties are summarized below.

Property Value Source

Physical State Powder Solid [1][3]

Appearance Light cream

Melting Point/Range 210 - 212 °C / 410 - 413.6 °F

Storage Temperature -20°C
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Step-by-Step Disposal Protocol for 8-
Bromoadenosine
The disposal of 8-Bromoadenosine must be conducted with care, treating it as potentially

hazardous chemical waste. The following protocol outlines the necessary steps for its proper

disposal.

1. Personal Protective Equipment (PPE): Before handling 8-Bromoadenosine for disposal,

ensure you are wearing appropriate PPE. This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.

Hand Protection: Wear appropriate protective gloves.

Body Protection: A lab coat or other protective clothing to prevent skin exposure.

Respiratory Protection: If there is a risk of inhaling dust, use a dust mask (e.g., N95) or a full-

face respirator if exposure limits are exceeded.

2. Waste Identification and Segregation:

Solid Waste: Collect any unused or waste 8-Bromoadenosine powder in a clearly labeled,

sealed container. The container should be designated for chemical waste.

Contaminated Materials: Any materials that have come into contact with 8-
Bromoadenosine, such as weigh boats, pipette tips, and contaminated gloves, should also

be collected in a designated hazardous waste container.

Solutions: If 8-Bromoadenosine is in a solution, it should not be disposed of down the drain.

Collect it in a sealed, labeled container for liquid chemical waste.

3. Waste Container Labeling: Properly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "8-Bromoadenosine"
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The CAS Number: 2946-39-6

An estimate of the quantity of waste

The date the waste was first added to the container

4. Storage of Waste: Store the sealed and labeled waste container in a designated hazardous

waste accumulation area within the laboratory. This area should be secure and away from

general lab traffic.

5. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or the equivalent department to arrange for the pickup and disposal of the chemical

waste. Chemical waste generators are responsible for consulting local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 8-
Bromoadenosine and associated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b559644?utm_src=pdf-body
https://www.benchchem.com/product/b559644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have 8-Bromoadenosine for Disposal

Is the waste solid (powder)?

Is the waste a solution?

No

Collect in a labeled solid hazardous waste container.

Yes

Are materials contaminated?

No

Collect in a labeled liquid hazardous waste container.

Yes

Collect in a labeled solid hazardous waste container.

Yes

Store waste container in designated accumulation area.

No

Contact Environmental Health & Safety for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 8-Bromoadenosine.
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Disclaimer: The information provided is a general guide and should be supplemented by a

thorough review of the official Safety Data Sheet for 8-Bromoadenosine and consultation with

your institution's Environmental Health and Safety department. Always adhere to local, state,

and federal regulations regarding chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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